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Compound of Interest

Compound Name: 5-Aminonaphthalene-1,4-dione

Cat. No.: B1595311 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 5-Aminonaphthalene-1,4-
dione

Abstract
5-Aminonaphthalene-1,4-dione is a member of the naphthoquinone class of compounds, a

structural motif of significant interest in medicinal chemistry and materials science.

Naphthoquinones are widely distributed in nature and form the core scaffold of numerous

compounds with potent biological activities, including anticancer, antimicrobial, and anti-

inflammatory properties[1][2]. The strategic placement of an amino group on the naphthalene

ring system profoundly influences the molecule's electronic properties, reactivity, and

intermolecular interactions. A thorough understanding of its physicochemical properties is

therefore a critical prerequisite for its rational application in drug design, synthesis, and

materials development. This guide provides a detailed examination of the core physicochemical

characteristics of 5-Aminonaphthalene-1,4-dione, offering field-proven experimental

methodologies and contextual insights for researchers, scientists, and drug development

professionals.

Chemical Identity and Molecular Structure
The foundational step in characterizing any chemical entity is to establish its unambiguous

identity. 5-Aminonaphthalene-1,4-dione is systematically identified by its CAS Registry

Number, molecular formula, and structure. These identifiers ensure consistency and accuracy

in research and documentation.
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Figure 2: Shake-Flask Solubility Workflow

1. Preparation
Add excess solid to aqueous buffer (e.g., PBS pH 7.4).

2. Equilibration
Agitate at constant temperature (e.g., 25°C) for 24-48 hours.

3. Phase Separation
Centrifuge or filter to remove undissolved solid.

4. Quantification
Analyze supernatant concentration via HPLC or UV-Vis spectroscopy.

5. Validation
Ensure concentration is constant over final time points.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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